Cas no 2229292-00-4 (O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine)

• Product Name: O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine
• CAS No: 2229292-00-4
• MF: C₇H₈ClFN₂O
• MW: 190.602623939514
• CID: 6258985
• PubChem ID: 165966874
• Update Time: 2025-06-08

O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine
• EN300-1977350
• 2229292-00-4
• O-[2-(5-chloro-2-fluoropyridin-3-yl)ethyl]hydroxylamine

• Inchi： 1S/C7H8ClFN2O/c8-6-3-5(1-2-12-10)7(9)11-4-6/h3-4H,1-2,10H2
• InChI Key： HILAAIRSZPKAFU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CCON)F

Computed Properties

• Exact Mass: 190.0309187g/mol
• Monoisotopic Mass: 190.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine

Introduction to O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine (CAS No. 2229292-00-4)

O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine (CAS No. 2229292-00-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 5-chloro-2-fluoropyridine moiety and an ethylhydroxylamine functional group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various preclinical and clinical studies.

The chemical structure of O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine is defined by the presence of a pyridine ring substituted with chlorine and fluorine atoms, along with an ethylhydroxylamine side chain. The combination of these functional groups imparts specific chemical and biological properties that are of interest to researchers. The chlorine and fluorine substituents on the pyridine ring can influence the compound's lipophilicity, metabolic stability, and binding affinity to target proteins, while the ethylhydroxylamine group can enhance its solubility and reactivity.

Recent studies have explored the potential of O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, including dopamine and serotonin pathways, which are implicated in these conditions. Additionally, it has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In the realm of oncology, O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine has demonstrated promising antitumor activity against several cancer cell lines. Preclinical studies have indicated that it can induce apoptosis and inhibit cell proliferation through multiple mechanisms, including the modulation of cell cycle regulatory proteins and the activation of pro-apoptotic signaling pathways. These findings suggest that this compound may have potential as a novel anticancer agent.

The pharmacokinetic properties of O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed after oral administration and has a reasonable half-life, which supports its potential for once-daily dosing regimens. Furthermore, it has been found to have low toxicity in preclinical models, which is an important consideration for drug development.

In addition to its therapeutic applications, O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine has been studied for its use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for elucidating the mechanisms underlying various biological processes. For instance, it has been used to investigate the role of certain enzymes in signal transduction pathways and to identify potential drug targets for various diseases.

The synthesis of O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations to introduce the ethylhydroxylamine moiety. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound, which is crucial for its transition from laboratory research to clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine in human subjects. Early-phase trials have focused on assessing its pharmacokinetic properties and tolerability at different dose levels. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, O-2-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine (CAS No. 2229292-00-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a valuable candidate for further investigation in both preclinical and clinical settings. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.